Cas no 1804883-06-4 (6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid
• CAS No: 1804883-06-4
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• CID: 4809723
• Update Time: 2025-05-21

6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C7H3BrF3NO2/c8-3-1-2(5(9)10)4(7(13)14)6(11)12-3/h1,5H,(H,13,14)
• InChI Key： DPXDYFQPMMCKNP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(=O)O)C(=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

Comprehensive Overview of 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1804883-06-4)

6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1804883-06-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the bromo and carboxylic acid functional groups, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in designing kinase inhibitors and antibacterial agents, aligning with the growing focus on combating antibiotic resistance. The compound's CAS No. 1804883-06-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid involves multi-step organic reactions, including halogenation and fluorination processes. Its difluoromethyl group is a key structural element that mimics the properties of carbonyl or hydroxyl groups, making it valuable in medicinal chemistry. This attribute has led to its exploration in the development of protease inhibitors and anticancer drugs, topics frequently queried in scientific forums.

From an industrial perspective, the compound's stability under various conditions makes it suitable for scalable production. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives. This flexibility is crucial for optimizing drug candidates, a hot topic in AI-driven drug discovery platforms. Searches for "fluoropyridine derivatives in drug design" often highlight this compound as a case study.

Environmental and regulatory considerations are also pivotal when discussing 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid. While it is not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicity profiles are under investigation, addressing the increasing public interest in green chemistry and sustainable synthesis methods.

In summary, 6-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1804883-06-4) represents a cornerstone in modern synthetic chemistry. Its applications span from pharmaceutical intermediates to agrochemical precursors, resonating with trends in precision medicine and crop protection. As research progresses, this compound is poised to play an even greater role in addressing global health and agricultural challenges.